Cas no 1805524-30-4 (2-Chloro-5-fluoro-4-trifluoromethyl-phenylamine)

• Product Name: 2-Chloro-5-fluoro-4-trifluoromethyl-phenylamine
• CAS No: 1805524-30-4
• MF: C₇H₄ClF₄N
• MW: 213.55997467041
• CID: 4618534
• Update Time: 2025-06-15

2-Chloro-5-fluoro-4-trifluoromethyl-phenylamine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-fluoro-4-trifluoromethyl-phenylamine
• 2-Chloro-5-fluoro-4-(trifluoromethyl)aniline
• Benzenamine, 2-chloro-5-fluoro-4-(trifluoromethyl)-

• Inchi： 1S/C7H4ClF4N/c8-4-1-3(7(10,11)12)5(9)2-6(4)13/h1-2H,13H2
• InChI Key： HQCISOOHPIHPGW-UHFFFAOYSA-N
• SMILES： C1(N)=CC(F)=C(C(F)(F)F)C=C1Cl

Additional information on 2-Chloro-5-fluoro-4-trifluoromethyl-phenylamine

Introduction to 2-Chloro-5-fluoro-4-trifluoromethyl-phenylamine (CAS No. 1805524-30-4)

2-Chloro-5-fluoro-4-trifluoromethyl-phenylamine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural properties and potential biological activities. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 1805524-30-4, belongs to a class of aromatic amines characterized by halogen substituents, which often enhance its reactivity and utility in synthetic chemistry. The presence of a chloro group at the 2-position, a fluoro group at the 5-position, and a trifluoromethyl group at the 4-position imparts distinct electronic and steric effects, making it a valuable intermediate in the development of novel molecules.

The significance of this compound lies in its versatility as a building block for more complex structures. In recent years, there has been a growing interest in designing small-molecule inhibitors targeting various biological pathways, particularly those involved in cancer and inflammatory diseases. The structural motifs present in 2-Chloro-5-fluoro-4-trifluoromethyl-phenylamine align well with the requirements for such inhibitors, as halogenated aromatic compounds often exhibit potent interactions with biological targets due to their ability to engage in multiple non-covalent interactions.

One of the most compelling aspects of this compound is its potential application in drug discovery. The trifluoromethyl group, in particular, is a well-known pharmacophore that can enhance metabolic stability, binding affinity, and lipophilicity of drug candidates. This feature has been extensively studied and utilized in the development of marketed drugs, underscoring the importance of incorporating such moieties into lead compounds. Furthermore, the chloro and fluoro substituents can serve as handles for further functionalization via cross-coupling reactions, allowing chemists to rapidly diversify the structure while maintaining the core pharmacological properties.

Recent advancements in computational chemistry have also highlighted the importance of understanding the electronic properties of halogenated aromatic compounds like 2-Chloro-5-fluoro-4-trifluoromethyl-phenylamine. Density Functional Theory (DFT) studies have demonstrated that these compounds exhibit significant electrophilic character at certain positions due to the electron-withdrawing effects of the halogen substituents. This electrophilicity can be exploited to facilitate nucleophilic substitution reactions, enabling the efficient synthesis of derivatives with tailored biological activities.

In addition to its synthetic utility, 2-Chloro-5-fluoro-4-trifluoromethyl-phenylamine has shown promise in preliminary biological assays. Researchers have reported that derivatives of this compound exhibit inhibitory activity against certain enzymes and receptors implicated in diseases such as cancer and neurodegeneration. For instance, modifications at the 3-position or introduction of additional polar groups have been found to modulate binding affinity and selectivity. These findings suggest that further optimization could yield potent therapeutic agents with improved pharmacokinetic profiles.

The agrochemical sector has also recognized the potential of this compound as a precursor for novel pesticides. Halogenated aromatic amines are known to possess herbicidal and fungicidal properties, often due to their ability to disrupt essential metabolic pathways in plants and fungi. By leveraging the structural features of 2-Chloro-5-fluoro-4-trifluoromethyl-phenylamine, chemists can design molecules that offer enhanced efficacy while minimizing environmental impact—a critical consideration in modern agriculture.

From a synthetic chemistry perspective, one notable advantage of working with 2-Chloro-5-fluoro-4-trifluoromethyl-phenylamine is its amenability to modern catalytic methods. Transition-metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, allow for the introduction of diverse functional groups at specific positions while maintaining regioselectivity. These transformations are particularly valuable for generating libraries of compounds for high-throughput screening (HTS) applications.

The role of computational modeling in guiding synthetic strategies cannot be overstated. Molecular docking studies have been employed to predict how different analogs derived from 2-Chloro-5-fluoro-4-trifluoromethyl-phenylamine might interact with biological targets. These simulations provide insights into binding modes and can help prioritize which derivatives warrant further experimental investigation. Such an integrated approach—combining experimental synthesis with computational analysis—has become standard practice in modern drug discovery pipelines.

In conclusion,2-Chloro-5-fluoro-4-trifluoromethyl-phenylamine (CAS No. 1805524-30-4) represents a versatile intermediate with broad applications across pharmaceuticals and agrochemicals. Its unique structural features make it an attractive scaffold for developing novel bioactive molecules, while its reactivity allows for facile functionalization through advanced synthetic methodologies. As research continues to uncover new biological targets and synthetic techniques，this compound is poised to remain a cornerstone of medicinal chemistry innovation.